Cas no 893735-33-6 (Benzaldehyde,3-(5-acetyl-2-thienyl)-)
Benzaldehyde,3-(5-acetyl-2-thienyl)- is a specialized aromatic aldehyde featuring a thiophene ring substituted with an acetyl group at the 5-position. This compound is of interest in synthetic organic chemistry due to its bifunctional reactivity, combining the electrophilic character of the benzaldehyde carbonyl with the acetyl-thiophene moiety. Its structure makes it a valuable intermediate for the synthesis of heterocyclic compounds, pharmaceuticals, and functional materials. The presence of both aldehyde and ketone functionalities allows for selective transformations, enabling precise modifications in multi-step syntheses. Its stability under standard conditions and compatibility with common organic solvents further enhance its utility in research and industrial applications.
893735-33-6 structure
Product Name:Benzaldehyde,3-(5-acetyl-2-thienyl)-
CAS No:893735-33-6
MF:C13H10O2S
MW:230.282302379608
CID:714644
PubChem ID:4191638
Update Time:2025-10-05
Benzaldehyde,3-(5-acetyl-2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,3-(5-acetyl-2-thienyl)-
- 3-(3-METHYLTHIOPHEN-2-YL)BENZALDEHYDE
- BB 0223059
- EN300-745692
- AKOS004117715
- 893735-33-6
- 3-(5-Acetyl-2-thienyl)benzaldehyde
- CS-0350168
- 3-(5-acetylthiophen-2-yl)benzaldehyde
- SCHEMBL13838820
-
- Inchi: 1S/C13H10O2S/c1-9(15)12-5-6-13(16-12)11-4-2-3-10(7-11)8-14/h2-8H,1H3
- InChI Key: POKIIQSTEBGDSP-UHFFFAOYSA-N
- SMILES: S1C(C(C)=O)=CC=C1C1C=CC=C(C=O)C=1
Computed Properties
- Exact Mass: 202.045
- Monoisotopic Mass: 202.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.1
- Topological Polar Surface Area: 45.3A^2
Benzaldehyde,3-(5-acetyl-2-thienyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-745692-0.05g |
3-(5-acetylthiophen-2-yl)benzaldehyde |
893735-33-6 | 95.0% | 0.05g |
$851.0 | 2025-03-11 | |
| Enamine | EN300-745692-0.1g |
3-(5-acetylthiophen-2-yl)benzaldehyde |
893735-33-6 | 95.0% | 0.1g |
$892.0 | 2025-03-11 | |
| Enamine | EN300-745692-0.25g |
3-(5-acetylthiophen-2-yl)benzaldehyde |
893735-33-6 | 95.0% | 0.25g |
$933.0 | 2025-03-11 | |
| Enamine | EN300-745692-0.5g |
3-(5-acetylthiophen-2-yl)benzaldehyde |
893735-33-6 | 95.0% | 0.5g |
$974.0 | 2025-03-11 | |
| Enamine | EN300-745692-1.0g |
3-(5-acetylthiophen-2-yl)benzaldehyde |
893735-33-6 | 95.0% | 1.0g |
$1014.0 | 2025-03-11 | |
| Enamine | EN300-745692-2.5g |
3-(5-acetylthiophen-2-yl)benzaldehyde |
893735-33-6 | 95.0% | 2.5g |
$1988.0 | 2025-03-11 | |
| Enamine | EN300-745692-5.0g |
3-(5-acetylthiophen-2-yl)benzaldehyde |
893735-33-6 | 95.0% | 5.0g |
$2940.0 | 2025-03-11 | |
| Enamine | EN300-745692-10.0g |
3-(5-acetylthiophen-2-yl)benzaldehyde |
893735-33-6 | 95.0% | 10.0g |
$4360.0 | 2025-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1420838-50mg |
3-(5-Acetylthiophen-2-yl)benzaldehyde |
893735-33-6 | 98% | 50mg |
¥19908.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1420838-100mg |
3-(5-Acetylthiophen-2-yl)benzaldehyde |
893735-33-6 | 98% | 100mg |
¥20872.00 | 2024-04-26 |
Benzaldehyde,3-(5-acetyl-2-thienyl)- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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